Cas no 1156137-19-7 (4-chlorothieno3,2-dpyrimidine-6-sulfonyl chloride)

• Product Name: 4-chlorothieno3,2-dpyrimidine-6-sulfonyl chloride
• CAS No: 1156137-19-7
• MF: C₆H₂Cl₂N₂O₂S₂
• MW: 269.128276348114
• MDL: MFCD12174293
• CID: 4573607
• PubChem ID: 43455754
• Update Time: 2025-06-08

4-chlorothieno3,2-dpyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride
• SY212233
• 4-chlorothieno3,2-dpyrimidine-6-sulfonyl chloride

• MDL： MFCD12174293
• Inchi： 1S/C6H2Cl2N2O2S2/c7-6-5-3(9-2-10-6)1-4(13-5)14(8,11)12/h1-2H
• InChI Key： GXHMPPJFJTVIGJ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2=C(C(=NC=N2)Cl)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 2.6
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chlorothieno3,2-dpyrimidine-6-sulfonyl chloride

Introduction to 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride (CAS No. 1156137-19-7)

The compound 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride (CAS No. 1156137-19-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of heterocyclic derivatives with potential therapeutic applications. This compound belongs to the thienopyrimidine scaffold, a class of molecules that has garnered considerable attention due to their diverse biological activities and structural versatility. The introduction of a sulfonyl chloride functional group at the 6-position enhances its reactivity, making it a valuable intermediate in the development of novel drug candidates.

The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects on various metabolic pathways. The presence of a chlorine atom at the 4-position further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. These features make 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyrimidine scaffold is particularly relevant in this context, as it mimics natural nucleobases and can effectively interfere with enzyme function. For instance, 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride has been investigated for its potential as an inhibitor of tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and angiogenesis. Preliminary studies have shown that derivatives of this compound exhibit significant inhibitory activity against several kinases, including EGFR and VEGFR.

The sulfonyl chloride functional group is particularly noteworthy for its utility in further chemical modifications. Sulfonyl chlorides are versatile reagents that can undergo nucleophilic substitution reactions to form sulfonamides, sulfonates, or other derivatives. This reactivity allows for the rapid diversification of the molecular structure, enabling chemists to fine-tune the pharmacological properties of the compound. For example, by reacting 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride with various nucleophiles such as amines or alcohols, researchers can generate novel sulfonamide or sulfonate analogs with enhanced solubility or selectivity.

Advances in computational chemistry have also facilitated the rational design of derivatives based on 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride. Molecular modeling techniques can predict binding interactions between the compound and biological targets, helping to guide the optimization process. By integrating experimental data with computational predictions, scientists can identify structural modifications that improve potency and reduce off-target effects. This approach has been instrumental in developing high-affinity kinase inhibitors that exhibit improved pharmacokinetic profiles.

The synthesis of 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the thienopyrimidine core followed by functional group interconversions to introduce the sulfonyl chloride moiety. Recent innovations in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

In addition to its applications in oncology research,4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride has shown promise in other therapeutic areas such as anti-inflammatory and antimicrobial drug discovery. The thienopyrimidine scaffold is known to interact with various inflammatory mediators and microbial enzymes, suggesting broad therapeutic potential. For instance, derivatives of this compound have been tested for their ability to modulate cytokine production or inhibit bacterial growth by targeting essential metabolic pathways. Such findings underscore the versatility of this molecular framework.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride (CAS No. 1156137-19-7). Manufacturers specializing in fine chemicals have invested significantly in optimizing production processes to ensure purity and consistency. These efforts are critical for supporting preclinical and clinical studies where even minor impurities can compromise results. By adhering to stringent quality control measures, suppliers help researchers obtain reliable data for drug development.

Future directions for research on thienopyrimidine derivatives, including 4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride, may involve exploring structure-activity relationships (SAR) to identify new leads with improved efficacy and safety profiles. Additionally,improving oral bioavailability through prodrug strategies or exploring combination therapies could expand their clinical utility further. Collaborative efforts between academic researchers and industry scientists will be essential for translating laboratory discoveries into tangible therapeutic benefits.

In conclusion,4-chlorothieno[3,2-d]pyrimidine-6-sulfonyl chloride (CAS No. 1156137-19-7) exemplifies how targeted molecular design can yield compounds with significant pharmaceutical potential from an established heterocyclic scaffold like thienopyrimidine. Its unique structural features—combining a reactive sulfonyl chloride group with a biologically relevant core—make it an invaluable tool for drug discovery programs worldwide,offering hope for new treatments across multiple disease areas including cancer,inflammation,and infections.